Cas no 1805588-15-1 (2-(Difluoromethyl)-5-fluoro-3-hydroxy-4-methylpyridine)

• Product Name: 2-(Difluoromethyl)-5-fluoro-3-hydroxy-4-methylpyridine
• CAS No: 1805588-15-1
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4806403
• Update Time: 2025-10-30

2-(Difluoromethyl)-5-fluoro-3-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-3-hydroxy-4-methylpyridine

• Inchi： 1S/C7H6F3NO/c1-3-4(8)2-11-5(6(3)12)7(9)10/h2,7,12H,1H3
• InChI Key： YMGIXCVIKSPIPL-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(F)F)C(=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-5-fluoro-3-hydroxy-4-methylpyridine

2-(Difluoromethyl)-5-fluoro-3-hydroxy-4-methylpyridine: A Comprehensive Overview

2-(Difluoromethyl)-5-fluoro-3-hydroxy-4-methylpyridine, identified by the CAS number 1805588-15-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This pyridine derivative exhibits a unique combination of functional groups, including a difluoromethyl substituent, a hydroxyl group, and a methyl group, which contribute to its diverse chemical properties and potential applications. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The synthesis of 2-(Difluoromethyl)-5-fluoro-3-hydroxy-4-methylpyridine involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of substituents at specific positions on the ring is crucial for achieving the desired chemical properties. For instance, the placement of the hydroxyl group at position 3 and the methyl group at position 4 plays a critical role in determining the compound's reactivity and stability. The incorporation of fluorine atoms further enhances its electronic properties, making it a valuable molecule for both academic research and industrial applications.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-(Difluoromethyl)-5-fluoro-3-hydroxy-4-methylpyridine with greater accuracy. These studies suggest that the compound may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an orally administered drug. Additionally, experimental data from in vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, indicating its potential as an anti-inflammatory agent.

The structural uniqueness of 2-(Difluoromethyl)-5-fluoro-3-hydroxy-4-methylpyridine also makes it a promising candidate for use in materials science. Its ability to form stable coordination complexes with metal ions has been explored in recent studies, suggesting its potential application in catalysis and sensor technology. Furthermore, the compound's fluorescence properties under UV light have been investigated, opening avenues for its use in bioimaging and diagnostic applications.

In conclusion, 2-(Difluoromethyl)-5-fluoro-3-hydroxy-4-methylpyridine, with its CAS number 1805588-15-1, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its biological and chemical behavior, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.